Cas no 133991-68-1 (psammaplin C)

• Product Name: psammaplin C
• CAS No: 133991-68-1
• MF: C₁₁H₁₄BrN₃O₅S
• MW: 380.214960575104
• CID: 2041748
• PubChem ID: 21726402
• Update Time: 2025-04-21

psammaplin C Chemical and Physical Properties

Names and Identifiers

• psammaplin C
• BDBM50092612
• (2E)-3-(3-bromo-4-hydroxyphenyl)-2-hydroxyimino-N-(2-sulfamoylethyl)propanamide
• OE2
• 133991-68-1
• CHEMBL3586274

• Inchi： 1S/C11H14BrN3O5S/c12-8-5-7(1-2-10(8)16)6-9(15-18)11(17)14-3-4-21(13,19)20/h1-2,5,16,18H,3-4,6H2,(H,14,17)(H2,13,19,20)/b15-9+
• InChI Key： LZIKVOPNIDEBQJ-OQLLNIDSSA-N
• SMILES： NS(CCNC(/C(=N/O)/CC1C=C(Br)C(O)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 378.98375Da
• Monoisotopic Mass: 378.98375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.69
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols O-bromophenols